Cas no 1935588-15-0 (5-Bromo-2-cyclobutoxy-4-methylpyrimidine)

• Product Name: 5-Bromo-2-cyclobutoxy-4-methylpyrimidine
• CAS No: 1935588-15-0
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• MDL: MFCD31583178
• CID: 4781448
• Update Time: 2025-05-20

5-Bromo-2-cyclobutoxy-4-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-cyclobutoxy-4-methyl-pyrimidine
• 5-Bromo-2-cyclobutoxy-4-methylpyrimidine

• MDL： MFCD31583178
• Inchi： 1S/C9H11BrN2O/c1-6-8(10)5-11-9(12-6)13-7-3-2-4-7/h5,7H,2-4H2,1H3
• InChI Key： LVBRAEOZJXRPHG-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1C)OC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.5
• Topological Polar Surface Area: 35

Additional information on 5-Bromo-2-cyclobutoxy-4-methylpyrimidine

Comprehensive Overview of 5-Bromo-2-cyclobutoxy-4-methylpyrimidine (CAS No. 1935588-15-0): Properties, Applications, and Industry Insights

5-Bromo-2-cyclobutoxy-4-methylpyrimidine (CAS No. 1935588-15-0) is a specialized pyrimidine derivative gaining significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a unique bromine substitution at the 5-position and a cyclobutoxy group at the 2-position, making it a valuable intermediate for drug discovery and material science applications. With molecular formula C₉H₁₁BrN₂O and molecular weight 243.10 g/mol, this compound exhibits distinct physicochemical properties that warrant detailed examination.

The structural complexity of 5-Bromo-2-cyclobutoxy-4-methylpyrimidine enables diverse reactivity patterns, particularly in cross-coupling reactions and nucleophilic substitutions. Recent studies highlight its potential as a kinase inhibitor scaffold, aligning with current trends in targeted cancer therapies. The cyclobutyl ether moiety enhances metabolic stability compared to traditional alkoxy groups, addressing a key challenge in medicinal chemistry. Researchers are actively exploring its role in developing next-generation antiviral agents, especially given the post-pandemic focus on broad-spectrum therapeutics.

From a synthetic chemistry perspective, 1935588-15-0 demonstrates excellent compatibility with Buchwald-Hartwig amination and Suzuki-Miyaura coupling reactions. Its electron-deficient pyrimidine core facilitates regioselective functionalization, making it a versatile building block for high-value fine chemicals. Industry reports indicate growing demand for this intermediate in OLED material development, where its rigid cyclobutyl structure contributes to improved electron transport properties.

Quality control parameters for 5-Bromo-2-cyclobutoxy-4-methylpyrimidine typically specify ≥98% purity by HPLC, with residual solvent levels meeting ICH guidelines. Advanced analytical techniques including LC-MS and NMR spectroscopy confirm structural integrity, while X-ray crystallography studies have elucidated its solid-state conformation. These rigorous specifications make it suitable for GMP-grade synthesis in regulated industries.

Environmental and handling considerations for this compound reflect standard laboratory safety protocols. While not classified as hazardous under GHS criteria, proper engineering controls and personal protective equipment are recommended during handling. The compound's stability profile shows excellent resistance to hydrolysis at neutral pH, though it may degrade under strongly acidic or basic conditions.

Market intelligence reveals increasing patent activity surrounding cyclobutoxy-substituted pyrimidines, particularly in kinase inhibitor applications. Major pharmaceutical companies have incorporated similar structures in clinical-stage candidates for autoimmune disorders and neurodegenerative diseases. This trend underscores the strategic importance of 1935588-15-0 as a key intermediate in drug discovery pipelines.

Emerging applications in agricultural chemistry demonstrate the compound's utility as a precursor for crop protection agents. Its halogenated pyrimidine core serves as an excellent leaving group for subsequent derivatization, enabling efficient synthesis of novel fungicides and herbicides. Recent studies published in the Journal of Agricultural and Food Chemistry highlight its potential in addressing resistance issues in modern agrochemicals.

From a supply chain perspective, 5-Bromo-2-cyclobutoxy-4-methylpyrimidine remains a low-volume high-value chemical with specialized production requirements. Leading manufacturers employ continuous flow chemistry techniques to improve yield and reduce environmental impact. The compound's shelf life exceeds 24 months when stored under inert atmosphere at -20°C, ensuring stability for research and development applications.

Future research directions for this compound include exploration of its photophysical properties for organic electronic applications and investigation of its bioconjugation potential in proteolysis-targeting chimeras (PROTACs). The scientific community continues to uncover new dimensions of this versatile building block, reinforcing its position as a valuable asset in modern synthetic chemistry.